Cas no 53961-23-2 (Propanoic acid, 3-isocyanato-, 2-methylpropyl ester)

• Product Name: Propanoic acid, 3-isocyanato-, 2-methylpropyl ester
• CAS No: 53961-23-2
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 355981
• PubChem ID: 53999345
• Update Time: 2025-04-19

Propanoic acid, 3-isocyanato-, 2-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-isocyanato-, 2-methylpropyl ester
• 2-methylpropyl 3-isocyanatopropanoate
• 53961-23-2
• SCHEMBL10449729
• DTXSID40708270
• 2-Methylpropyl N-(oxomethylidene)-beta-alaninate

• Inchi： 1S/C8H13NO3/c1-7(2)5-12-8(11)3-4-9-6-10/h7H,3-5H2,1-2H3
• InChI Key： KKJYPLOGPJENJO-UHFFFAOYSA-N
• SMILES： O(C(CCN=C=O)=O)CC(C)C

Computed Properties

• Exact Mass: 171.08959
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.7Ų

Experimental Properties

• PSA: 55.73